Cas no 145220-09-3 (2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(tetrahydro-2-thienyl)-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(tetrahydro-2-thienyl)-
• CAS No: 145220-09-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 1315286
• PubChem ID: 10867598

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(tetrahydro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(tetrahydro-2-thienyl)-
• 5-methyl-1-(thiolan-2-yl)pyrimidine-2,4-dione
• 145220-09-3
• DTXSID90446453

• Inchi： InChI=1S/C9H12N2O2S/c1-6-5-11(7-3-2-4-14-7)9(13)10-8(6)12/h5,7H,2-4H2,1H3,(H,10,12,13)
• InChI Key： JBSARDIJUPWKRH-UHFFFAOYSA-N
• SMILES： CC1=CN(C(=O)NC1=O)C2CCCS2

Computed Properties

• Exact Mass: 212.06206
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 49.41